Cas no 1443303-83-0 ((4-CHLORO-3-FLUOROBENZYL)(3-CHLORO-5-FLUOROPHENYL)SULFANE)

4-Chloro-3-fluorobenzyl)(3-chloro-5-fluorophenyl)sulfane is a fluorinated and chlorinated aromatic sulfane compound with potential utility in organic synthesis and pharmaceutical intermediates. Its structure, featuring both chloro and fluoro substituents on distinct phenyl rings, enhances its reactivity in selective substitution and coupling reactions. The presence of sulfur bridges offers versatility in constructing complex heterocyclic frameworks. This compound may serve as a precursor in agrochemical or medicinal chemistry applications due to its electron-withdrawing groups, which can influence binding affinity and metabolic stability. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes.

(4-CHLORO-3-FLUOROBENZYL)(3-CHLORO-5-FLUOROPHENYL)SULFANE structure

1443303-83-0 structure

Product Name:(4-CHLORO-3-FLUOROBENZYL)(3-CHLORO-5-FLUOROPHENYL)SULFANE

CAS No:1443303-83-0

MF:C₁₃H₈Cl₂F₂S

MW:305.170427322388

MDL:MFCD18911199

CID:5160491

Update Time:2026-03-04

(4-CHLORO-3-FLUOROBENZYL)(3-CHLORO-5-FLUOROPHENYL)SULFANE Chemical and Physical Properties

Names and Identifiers

- (4-CHLORO-3-FLUOROBENZYL)(3-CHLORO-5-FLUOROPHENYL)SULFANE
- MDL： MFCD18911199
- Inchi： 1S/C13H8Cl2F2S/c14-9-4-10(16)6-11(5-9)18-7-8-1-2-12(15)13(17)3-8/h1-6H,7H2
- InChI Key： UJOSUHBYCUEBTD-UHFFFAOYSA-N
- SMILES： C1(Cl)=CC=C(CSC2=CC(F)=CC(Cl)=C2)C=C1F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 18
Rotatable Bond Count: 3

(4-CHLORO-3-FLUOROBENZYL)(3-CHLORO-5-FLUOROPHENYL)SULFANE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB429770-1 g	1-Chloro-2-fluoro-4-[(3-chloro-5-fluorophenyl)sulfanylmethyl]benzene	1443303-83-0		1g	€544.10	2022-06-10
abcr	AB429770-5 g	1-Chloro-2-fluoro-4-[(3-chloro-5-fluorophenyl)sulfanylmethyl]benzene	1443303-83-0		5g	€1,251.90	2022-06-10
abcr	AB429770-1g	1-Chloro-2-fluoro-4-[(3-chloro-5-fluorophenyl)sulfanylmethyl]benzene; .	1443303-83-0		1g	€1621.70	2024-04-19
abcr	AB429770-5g	1-Chloro-2-fluoro-4-[(3-chloro-5-fluorophenyl)sulfanylmethyl]benzene	1443303-83-0		5g	€1373.40	2023-09-04
Ambeed	A855732-1g	(4-Chloro-3-fluorobenzyl)(3-chloro-5-fluorophenyl)sulfane	1443303-83-0	97%	1g	$441.0	2024-08-03

(4-CHLORO-3-FLUOROBENZYL)(3-CHLORO-5-FLUOROPHENYL)SULFANE Related Literature

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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
3. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
4. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
5. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932

Related Categories

Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on (4-CHLORO-3-FLUOROBENZYL)(3-CHLORO-5-FLUOROPHENYL)SULFANE

Comprehensive Overview of (4-CHLORO-3-FLUOROBENZYL)(3-CHLORO-5-FLUOROPHENYL)SULFANE (CAS No. 1443303-83-0)

The compound (4-CHLORO-3-FLUOROBENZYL)(3-CHLORO-5-FLUOROPHENYL)SULFANE, with the CAS number 1443303-83-0, is a specialized sulfur-containing organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring both chloro and fluoro substituents on aromatic rings, makes it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in pharmaceuticals, agrochemicals, and electronic materials.

One of the key reasons for the growing interest in (4-CHLORO-3-FLUOROBENZYL)(3-CHLORO-5-FLUOROPHENYL)SULFANE is its role in the development of novel drug candidates. The presence of both chloro and fluoro groups enhances the compound's ability to interact with biological targets, making it a promising scaffold for drug discovery. Recent studies have explored its potential in targeting enzymes and receptors associated with various diseases, aligning with the current trend of precision medicine and personalized therapeutics.

In addition to its pharmaceutical applications, CAS 1443303-83-0 is also being investigated for its utility in material science. The compound's aromatic sulfane structure contributes to its stability and electronic properties, making it suitable for use in organic semiconductors and conductive polymers. This aligns with the global push toward sustainable and high-performance materials, a topic that has gained traction in both academic and industrial circles.

The synthesis and characterization of (4-CHLORO-3-FLUOROBENZYL)(3-CHLORO-5-FLUOROPHENYL)SULFANE require advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its applications in sensitive fields like drug development. The compound's CAS registry number 1443303-83-0 serves as a unique identifier, facilitating its tracking and regulatory compliance in international markets.

Environmental and safety considerations are also paramount when working with 1443303-83-0. While the compound is not classified as hazardous under standard regulations, proper handling and disposal protocols must be followed to minimize any potential risks. This reflects the broader industry focus on green chemistry and sustainable practices, which are increasingly important to stakeholders and regulatory bodies worldwide.

As research into (4-CHLORO-3-FLUOROBENZYL)(3-CHLORO-5-FLUOROPHENYL)SULFANE continues, its versatility and potential are becoming more apparent. Whether in the context of drug development, advanced materials, or other innovative applications, this compound represents a fascinating area of study. Its CAS number 1443303-83-0 ensures its recognition and accessibility in scientific databases, further supporting its role in cutting-edge research and development.